Cas no 1806866-28-3 (2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol
• CAS No: 1806866-28-3
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4800813
• Update Time: 2025-05-26

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol

• Inchi： 1S/C7H6BrF2NO2/c8-6-5(13)4(7(9)10)3(2-12)1-11-6/h1,7,12-13H,2H2
• InChI Key： CFEPRVLLVANGSK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)CO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4

Additional information on 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol

2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol (CAS No. 1806866-28-3): A Comprehensive Overview

The compound 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol, identified by the CAS registry number 1806866-28-3, is a highly specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including a bromine atom, a difluoromethyl group, a hydroxyl group, and a methanol group, makes this molecule particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The difluoromethyl group in this compound is known to enhance the stability and bioavailability of molecules, making it a valuable substituent in medicinal chemistry. Additionally, the bromine atom introduces electrophilic properties that can facilitate various chemical reactions, such as nucleophilic substitutions or additions. The hydroxyl and methanol groups further contribute to the molecule's versatility by providing sites for hydrogen bonding and other intermolecular interactions.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. For instance, the bromination of pyridine derivatives is a common procedure that can be achieved using bromine in the presence of a Lewis acid catalyst. The introduction of the difluoromethyl group typically involves nucleophilic substitution reactions with appropriate fluorinated reagents. The hydroxylation and methylation steps can be carried out using oxidation or protection/deprotection strategies, depending on the specific conditions required.

The structural complexity of 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol makes it an ideal candidate for exploring its potential in drug design. Recent research has focused on its ability to act as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. For example, studies have shown that pyridine derivatives with fluorinated substituents exhibit enhanced potency against certain enzymes and receptors, making them promising leads for anti-cancer or anti-inflammatory agents.

Beyond pharmacology, this compound has also garnered attention in materials science due to its potential as a building block for advanced materials. The combination of aromaticity and functional groups allows for the formation of supramolecular assemblies or coordination complexes with metal ions. Such materials could find applications in sensors, catalysts, or electronic devices.

From an environmental perspective, understanding the fate and behavior of compounds like 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol is crucial for assessing their impact on ecosystems. Recent studies have investigated the degradation pathways of similar pyridine derivatives under various environmental conditions, such as soil microbial activity or photodegradation. These findings are essential for developing strategies to minimize environmental contamination during industrial processes.

In conclusion, the compound 2-Bromo-4-(difluoromethyl)-3-hydroxypyridine-5-methanol (CAS No. 1806866-28-3) represents a fascinating example of how structural diversity can lead to multifaceted applications across different scientific disciplines. As research continues to uncover its full potential, this molecule is poised to play a significant role in advancing both theoretical and applied sciences.